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Compound of Interest

Compound Name: D-Erythrose-1-13C

Cat. No.: B118254

Welcome to the technical support center for improving the signal-to-noise (S/N) ratio in 13C
NMR metabolomics. This resource provides troubleshooting guidance, frequently asked
guestions (FAQs), and detailed experimental protocols to help researchers, scientists, and drug
development professionals overcome challenges related to the low sensitivity of 13C NMR.

Troubleshooting Guide
Issue: My **C spectrum has a very low signal-to-noise
ratio. What are the first things | should check?

Answer:

Low S/N is a common issue in 3C NMR due to the low natural abundance (1.1%) and smaller

gyromagnetic ratio of the 13C nucleus.[1][2][3][4][5][6] Here’s a troubleshooting workflow to
address this problem:
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Low S/N in 3C Spectrum

Increase sample concentration if possible.
Use specialized tubes (e.g., Shigemi) for limited sample.

Increase the number of scans (NS).
SIN increases with the square root of NS.

Optimize pulse angle (e.g., 30° flip angle) and relaxation delay (D1).
See protocol for parameter optimization.

Use a Cryoprobe or specialized HTS probe for a 3-4x S/N increase.

Isotopic labeling feasible? DNP available?

Implement 13C isotopic labeling. Use Dynamic Nuclear Polarization (DNP) for >10,000x enhancement.

Improved S/N
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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